Cas no 188578-95-2 ([1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone))

[1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone) structure
188578-95-2 structure
Product Name:[1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone)
CAS No:188578-95-2
MF:C34H26O4
MW:498.567849636078
CID:2785618
Update Time:2023-08-07

[1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone) Chemical and Physical Properties

Names and Identifiers

    • [1,3-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(phenylmethanone)
    • Inchi: 1S/C34H26O4/c35-33(27-10-3-1-4-11-27)29-14-18-31(19-15-29)37-23-25-8-7-9-26(22-25)24-38-32-20-16-30(17-21-32)34(36)28-12-5-2-6-13-28/h1-22H,23-24H2
    • InChI Key: CDLINDAKCUHGNH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CC1C=CC=C(COC2C=CC(C(C3C=CC=CC=3)=O)=CC=2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 661
  • XLogP3: 7.5
  • Topological Polar Surface Area: 52.6
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